4-bromo-N-methoxy-N-methylbutanamide

• Molecular Formula: C6H12BrNO2
• Molecular Weight: 210.07 g/mol
• IUPAC Name: 4-bromo-N-methoxy-N-methylbutanamide
• InChI: InChI=1S/C6H12BrNO2/c1-8(10-2)6(9)4-3-5-7/h3-5H2,1-2H3
• InChI Key: YZPABIVBMNXKJF-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCCBr)OC

Description

4-bromo-N-methoxy-N-methylbutanamide is a useful research compound. Its molecular formula is C6H12BrNO2 and its molecular weight is 210.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromobutanoyl chloride (5.62 ml, 48.5 mmol) in DCM (64 ml) was added slowly to a solution of DIPEA (17.80 ml, 102 mmol) and N,O-dimethylhydroxylamine hydrochloride (4.97 g, 51.0 mmol) in DCM (32 ml) at 0° C. The mixture was stirred at room temperature for 16 hours then diluted with DCM (50 ml). The mixture was washed with 1M HCl(aq) (2×50 ml) and saturated NaHCO3(aq) (2×50 ml). The organic phase was passed through a hydrophobic frit and evaporated under vacuum. Purification by chromatography on silica, eluting with 30% EtOAc/hexane afforded the title compound.